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Compound of Interest

Compound Name: FGIN 1-27

Cat. No.: B114404 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential logistical and safety information for

FGIN 1-27, a potent inositol monophosphatase inhibitor.[1][2] Adherence to these procedures is

critical for maintaining a safe research environment and ensuring regulatory compliance.

Chemical and Safety Data Summary
FGIN 1-27, with the chemical formula C₂₈H₃₇FN₂O, is described as a white to off-white powder.

[1] According to the Safety Data Sheet (SDS), the substance is not classified as hazardous

under the Globally Harmonized System (GHS).[3] However, it is crucial to handle all chemicals

with caution as they may pose unknown hazards.[3]
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Property Value Reference

CAS Number 142720-24-9 [3]

Molecular Formula C₂₈H₃₇FN₂O [2][4]

Molecular Weight 436.6 g/mol [2]

Appearance White to off-white powder [1]

GHS Classification Not classified [3]

NFPA Ratings (Health, Fire,

Reactivity)
0, 0, 0 [3]

HMIS-Ratings (Health, Fire,

Reactivity)
0, 0, 0 [3]

Storage Room temperature [1]

Experimental Protocols: Disposal Procedures
The proper disposal of FGIN 1-27 must be conducted in accordance with institutional

guidelines and local, state, and federal regulations. The following protocols provide a step-by-

step guide for the safe disposal of both small and larger quantities of FGIN 1-27 and its empty

containers.

Disposal of Small Quantities:

For small, residual quantities of FGIN 1-27, such as those remaining after an experiment, the

SDS suggests that it may be permissible to dispose of them with household waste.[3] However,

for a laboratory setting, it is best practice to follow a more stringent procedure.

Decontamination: If possible, decontaminate any surfaces or labware that have come into

contact with FGIN 1-27 using a suitable solvent (e.g., ethanol, DMSO) and appropriate

cleaning agents.

Collection: Collect the decontaminated materials and any remaining small quantities of the

compound in a designated chemical waste container.
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Labeling: Clearly label the waste container with the contents, including the name "FGIN 1-
27" and any solvents used.

Disposal: Dispose of the waste container through your institution's chemical waste

management program.

Disposal of Uncleaned Packaging and Larger Quantities:

For larger quantities of FGIN 1-27 or uncleaned packaging, a more rigorous disposal protocol

is required.

Containment: Ensure the FGIN 1-27 waste is securely contained in a compatible, sealed,

and properly labeled container.

Waste Segregation: Do not mix FGIN 1-27 waste with other incompatible chemical waste

streams.

Regulatory Compliance: Disposal must be made according to official regulations.[3] Contact

your institution's Environmental Health and Safety (EHS) department to determine the

specific disposal requirements.

Waste Pickup: Arrange for the collection of the chemical waste by a licensed hazardous

waste disposal contractor.

Environmental Precautions:

Do not allow FGIN 1-27 to enter sewers or surface and ground water.[3] While it is classified as

only slightly hazardous for water (Water hazard class 1), preventing environmental release is a

critical aspect of responsible chemical management.[3]

FGIN 1-27 Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of FGIN 1-
27, from initial handling to final waste management.
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Caption: FGIN 1-27 Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b114404?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8157605.htm
https://www.scbt.com/p/fgin-1-27-142720-24-9
https://cdn.caymanchem.com/cdn/msds/18461m.pdf
https://www.caymanchem.com/product/18461/fgin-1-27
https://www.benchchem.com/product/b114404#fgin-1-27-proper-disposal-procedures
https://www.benchchem.com/product/b114404#fgin-1-27-proper-disposal-procedures
https://www.benchchem.com/product/b114404#fgin-1-27-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b114404?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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